Cas no 88535-51-7 (Pyrene, 4-methyl-3-nitro-)

• Product Name: Pyrene, 4-methyl-3-nitro-
• CAS No: 88535-51-7
• MF: C₁₇H₁₁NO₂
• MW: 261.274744272232
• CID: 629632
• PubChem ID: 14009572
• Update Time: 2025-04-19

Pyrene, 4-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 4-methyl-3-nitro-
• 10-methyl-1-nitropyrene
• 88535-51-7
• DTXSID30554268

• Inchi： 1S/C17H11NO2/c1-10-9-13-4-2-3-11-5-6-12-7-8-14(18(19)20)15(10)17(12)16(11)13/h2-9H,1H3
• InChI Key： KXCYTMKHRDSOJY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C=CC3=CC=CC4=CC(C)=C1C2=C43)=O

Computed Properties

• Exact Mass: 261.078978594g/mol
• Monoisotopic Mass: 261.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 45.8Ų